Cas no 286011-30-1 (beta-Sitosteryl ferulate)

• Product Name: beta-Sitosteryl ferulate
• CAS No: 286011-30-1
• MF: C₃₉H₅₈O₄
• MW: 590.875432491302
• CID: 5019730
• Update Time: 2023-08-25

beta-Sitosteryl ferulate Chemical and Physical Properties

Names and Identifiers

• beta-Sitosteryl ferulate
• Sitosteryl ferulate
• beta-Sitosterol ferulate
• Feruloyl-beta-sitosterol
• trans-Sitosteryl ferulate
• Ferulic acid beta-sitosterol ester
• 4OLS68TN65
• Sitosterol ferulate
• Feruloyl-b-sitosterol
• Feruloyl- -sitosterol
• Stigmast-5-en-3-ol, 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate, (3beta)-
• Stigmast-5-en-3-ol, 3-((2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate), (3beta)-
• J3.658.528E
• beta-Sitosterol, 4-hydroxy-3-me

• Inchi： 1S/C39H58O4/c1-8-28(25(2)3)12-9-26(4)32-15-16-33-31-14-13-29-24-30(19-21-38(29,5)34(31)20-22-39(32,33)6)43-37(41)18-11-27-10-17-35(40)36(23-27)42-7/h10-11,13,17-18,23,25-26,28,30-34,40H,8-9,12,14-16,19-22,24H2,1-7H3/b18-11+/t26-,28-,30+,31+,32-,33+,34+,38+,39-/m1/s1
• InChI Key： ROUSJNZGMHNWOS-OJJOFZOASA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1010
• XLogP3: 11.6
• Topological Polar Surface Area: 55.8